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Compound of Interest

Hexadecyiltrimethylammonium
Compound Name:
Bromide-d42

Cat. No.: B568868

An In-Depth Technical Guide to Hexadecyltrimethylammonium Bromide-d42

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental properties of chemical compounds is paramount. This guide provides core
technical data on Hexadecyltrimethylammonium Bromide-d42, a deuterated form of the
common cationic surfactant.

Physicochemical Properties

Hexadecyltrimethylammonium Bromide-d42 is a labeled variant of Cetyltrimethylammonium
Bromide (CTAB), where the hydrogen atoms have been replaced with deuterium. This isotopic
labeling is particularly useful in various analytical techniques, including biomolecular NMR.[1]

Below is a summary of its key identifiers and properties.

Property Value

Chemical Formula C19D42NeBr[2] or CD3(CDz2)15N(Br)(CDs3)3[1]
Molecular Weight 406.71 g/mol [1][2]

CAS Number 907216-28-8[1]
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Molecular Structure Overview

The structure of Hexadecyltrimethylammonium Bromide-d42 consists of a long hydrophobic
tail and a hydrophilic head. This amphipathic nature is central to its function as a surfactant.
The following diagram illustrates the logical relationship between the core components of the

molecule.
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Logical structure of Hexadecyltrimethylammonium Bromide-d42.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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